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Properly citing datasets is a cornerstone of reproducible and transparent research. For
scientists and drug development professionals utilizing the wealth of genomic data in the
National Center for Biotechnology Information’'s (NCBI) Gene Expression Omnibus (GEO),
correct citation is crucial. It not only acknowledges the original data creators but also allows
peers to locate and potentially re-analyze the data, thus fostering scientific integrity.[1][2] This
guide provides a detailed walkthrough on how to correctly cite GEO datasets in your research

papers.

Core Components of a GEO Dataset Citation

When citing a dataset from the GEO database, several key pieces of information must be
included to ensure the citation is complete and allows for easy retrieval of the data. The NCBI
strongly recommends that submitters and users cite the Series accession number (e.g.,
GSEXxxx), as this record provides a comprehensive overview of the experiment and links to all
associated data.[1][3]

The following table summarizes the essential and recommended components for a GEO
dataset citation.
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Source on GEO

Component Description Example
Record
The individuals or
group responsible for
generating the data. o
. ) "Citation" or
Author(s)/Creator(s) This is often the Smith J, Doe A, et al.

authors of the
associated

publication.

"Submitter" section

Year of Publication

The year the
associated paper was
published or the data

was made public.

2023

"Citation" section or

submission date

The title of the GEO

"The effect of

compound X on gene

Top of the GEO record

Dataset Title Series or DataSet o
expression in page
record.
neurons”
The name of the
_ NCBI Gene Standard for all GEO
Repository database where the

data is archived.

Expression Omnibus

datasets

The unigue and stable

identifier for the

Top of the GEO record

Accession Number dataset. The Series GSExxx
. page
(GSE) number is
preferred.[3]
) ) The URL in your
) A direct and persistent o
URL/Link --INVALID-LINK-- browser when viewing

link to the dataset.

the record

In-Text vs. Full Reference List Citations

The format of your citation will differ depending on whether it is an in-text citation or a full

citation in your reference list.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.ncbi.nlm.nih.gov/geo/info/linking.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Citation Type Format and Examples

In-text citations should be brief and direct the
reader to the full citation in the reference list. It
is good practice to mention the database and
the accession number. Example 1: "...we
analyzed the microarray data from Smith et al.
(2023), which is publicly available in the NCBI
GEO database under accession number
GSExxx."[1][3] Example 2: "The gene
expression data (NCBI GEO, accession
GSExxx) was used to..."[3]

In-Text Citation

The full citation in the reference list should
contain all the core components. While specific
formatting may vary by journal style (e.g., APA,
MLA), the following provides a general and
comprehensive template. Template: Author(s).

Reference List Citation (Year). Title of dataset [Data set]. NCBI Gene
Expression Omnibus. GSExxx. --INVALID-LINK-
-Example: Smith J, Doe A. (2023). The effect of
compound X on gene expression in neurons
[Data set]. NCBI Gene Expression Omnibus.
GSE12345. --INVALID-LINK--

Experimental Protocol: Locating and Formatting a
GEO Dataset Citation

This section details the step-by-step methodology for finding the necessary information on the
GEO website and constructing a proper citation.

» Navigate to the GEO Dataset Record: Access the specific GEO record you wish to cite by
searching the GEO DataSets database with keywords, authors, or the accession number if
you already have it.[4]

 Identify the Series Accession Number (GSE): The GSE number is typically displayed
prominently at the top of the record page. This is the preferred accession number for citation.
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[3]

» Locate the Associated Publication: Scroll down the record page to the "Citation” section. If a
paper has been published and linked to the dataset, its full citation will be provided here. This
is the primary source for the author(s) and year.[1][3]

» Note the Dataset Title: The title of the GEO record is also found at the top of the page.

o Construct the Full Citation: Assemble the information gathered in the previous steps into the
recommended format for your reference list.

o Formulate the In-Text Citation: When discussing the data in the body of your paper, use the
in-text citation format to refer to the dataset and its accession number.

It is important to note that some datasets in GEO may not have an associated publication.[5] In
such cases, you should still cite the dataset using the GEO accession number, the creators
listed on the record, and the year of submission.[5]

Visualizing the GEO Dataset Citation Workflow

The following diagram illustrates the logical workflow for citing a GEO dataset in a research
paper.
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Caption: Workflow for citing a GEO dataset in a research paper.

By following these guidelines, researchers can ensure that their use of GEO datasets is
properly attributed, enhancing the transparency and integrity of their work.
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 To cite this document: BenchChem. [Citing GEO Datasets: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589965#how-to-cite-geo-datasets-in-research-
papers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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